5-Methyl-2-(1-methylpyrazol-4-yl)oxybenzonitrile

• IUPAC Name: 5-methyl-2-(1-methylpyrazol-4-yl)oxybenzonitrile
• InChI: InChI=1S/C12H11N3O/c1-9-3-4-12(10(5-9)6-13)16-11-7-14-15(2)8-11/h3-5,7-8H,1-2H3
• InChI Key: OYIGKXUCJBVGAG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC2=CN(N=C2)C)C#N
• Molecular Formula: C12H11N3O
• Molecular Weight: 213.23 g/mol

Description

5-Methyl-2-(1-methylpyrazol-4-yl)oxybenzonitrile, commonly known as MPB, is a chemical compound that has gained significant attention in scientific research. It is a potent and selective inhibitor of the enzyme protein kinase C (PKC) that plays a crucial role in various cellular processes, including cell growth, differentiation, and apoptosis. In

Mechanism of Action

MPB exerts its inhibitory effect on 5-Methyl-2-(1-methylpyrazol-4-yl)oxybenzonitrile by binding to the catalytic domain of the enzyme. It prevents the enzyme from phosphorylating its substrate, thereby disrupting the downstream signaling pathways. The selectivity of MPB for 5-Methyl-2-(1-methylpyrazol-4-yl)oxybenzonitrile is due to its specific interaction with the conserved residues in the catalytic domain of the enzyme.
Biochemical and Physiological Effects:
MPB has been shown to induce cell cycle arrest and apoptosis in cancer cells by inhibiting the activation of 5-Methyl-2-(1-methylpyrazol-4-yl)oxybenzonitrile. It has also been shown to reduce the production of pro-inflammatory cytokines by inhibiting the activation of T cells. In addition, MPB has been shown to modulate the activity of neurotransmitters in the brain, suggesting its potential use in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the major advantages of using MPB in lab experiments is its high selectivity for 5-Methyl-2-(1-methylpyrazol-4-yl)oxybenzonitrile. It allows researchers to study the specific role of 5-Methyl-2-(1-methylpyrazol-4-yl)oxybenzonitrile in various cellular processes without affecting other signaling pathways. Moreover, MPB is easy to synthesize and purify, making it readily available for research purposes. However, one of the limitations of using MPB is its potential toxicity at high concentrations. Therefore, researchers need to be cautious when using MPB in their experiments and ensure that the concentration used is within the safe range.

Future Directions

There are several future directions for the research on MPB. One of the areas of interest is the potential use of MPB in cancer therapy. Further studies are needed to investigate the efficacy of MPB in vivo and its potential side effects. Another area of interest is the role of 5-Methyl-2-(1-methylpyrazol-4-yl)oxybenzonitrile in neurological disorders. MPB may provide a potential therapeutic option for the treatment of Alzheimer's disease and stroke. Moreover, the use of MPB in modulating the immune response may provide a new avenue for the treatment of autoimmune diseases. Further research is needed to explore the potential of MPB in these areas.
Conclusion:
In conclusion, MPB is a potent and selective inhibitor of 5-Methyl-2-(1-methylpyrazol-4-yl)oxybenzonitrile that has gained significant attention in scientific research. It has been used to investigate the role of 5-Methyl-2-(1-methylpyrazol-4-yl)oxybenzonitrile in various cellular processes and has shown promising results in cancer therapy, neurological disorders, and autoimmune diseases. Further research is needed to explore the potential of MPB in these areas and to address its potential toxicity at high concentrations.

Synthesis Methods

The synthesis of MPB involves the reaction of 5-methyl-2-hydroxybenzonitrile with 1-methyl-4-pyrazolecarboxaldehyde in the presence of a base, followed by oxidation with a mild oxidant. The final product is obtained after purification using column chromatography. The yield of MPB is typically high, and the purity is excellent.

Scientific Research Applications

MPB has been widely used as a tool compound in scientific research to investigate the role of 5-Methyl-2-(1-methylpyrazol-4-yl)oxybenzonitrile in various cellular processes. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for cancer therapy. MPB has also been used to study the involvement of 5-Methyl-2-(1-methylpyrazol-4-yl)oxybenzonitrile in neurological disorders such as Alzheimer's disease and stroke. Moreover, MPB has been shown to modulate the immune response by inhibiting the activation of T cells, making it a potential candidate for the treatment of autoimmune diseases.